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Compound of Interest

Compound Name: F-PEG2-SO2-COOH

Cat. No.: B15540724

Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a detailed protocol for the safe handling and disposal of F-PEG2-SO2-
COOH, a bifunctional linker commonly utilized in bioconjugation and drug delivery applications.

While a specific Safety Data Sheet (SDS) for F-PEG2-SO2-COOH is not readily available,

information from structurally related compounds and general chemical safety principles guide

these recommendations.

Chemical and Physical Properties
A summary of the known properties of F-PEG2-SO2-COOH is presented below. This data is

essential for understanding the chemical's characteristics and for making informed decisions

regarding its handling and disposal.
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Property Value Source

Molecular Formula C8H15FO6S PubChem[1]

Molecular Weight 258.27 g/mol PubChem[1]

Appearance
Not specified (likely a solid or

oil)
General knowledge

Solubility
Likely soluble in water and

organic solvents
General knowledge

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the Safety Data Sheet for a similar compound, Fmoc-NH-PEG2-CH2CH2COOH, F-
PEG2-SO2-COOH may cause skin and eye irritation.[2] Therefore, appropriate personal

protective equipment should be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of F-PEG2-
SO2-COOH waste. This protocol is designed to minimize exposure and ensure compliance

with general laboratory safety standards.

Waste Segregation:
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All solid waste contaminated with F-PEG2-SO2-COOH (e.g., weighing paper,

contaminated gloves, pipette tips) should be collected in a designated, clearly labeled

hazardous waste container.

Liquid waste containing F-PEG2-SO2-COOH should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with incompatible waste

streams.

Container Labeling:

All waste containers must be labeled with the full chemical name: "F-PEG2-SO2-COOH
Waste" and the appropriate hazard symbols (e.g., irritant).

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop up the absorbed material and place it in the designated solid

hazardous waste container.

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials as hazardous waste.

Final Disposal:

All hazardous waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on hazardous waste pickup and disposal procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of F-PEG2-SO2-COOH.
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Caption: Workflow for the safe disposal of F-PEG2-SO2-COOH waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of F-PEG2-SO2-COOH, thereby protecting themselves, their colleagues, and the
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environment. Always consult your institution's specific safety protocols and EHS guidelines for

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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